Cas no 84043-27-6 (5-Iodo-5'-O-(2-methylpropionyl)-2'-deoxyuridine)

• Product Name: 5-Iodo-5'-O-(2-methylpropionyl)-2'-deoxyuridine
• CAS No: 84043-27-6
• MF: C₁₂H₁₅IN₂O₆
• MW: 410.161775827408
• CID: 1818469
• PubChem ID: 138395442
• Update Time: 2025-04-21

5-Iodo-5'-O-(2-methylpropionyl)-2'-deoxyuridine Chemical and Physical Properties

Names and Identifiers

• 5-Iodo-5'-O-(2-methylpropionyl)-2'-deoxyuridine
• DTXSID00874309
• URIDINE, 2'-DEOXY-5-IODO-, 5'-(2-METHYLPROPANOAT
• 84043-27-6

• Inchi： 1S/C12H15IN2O6/c1-5(2)11(18)20-4-7-8(16)10(21-7)15-3-6(13)9(17)14-12(15)19/h3,5,7-8,10,16H,4H2,1-2H3,(H,14,17,19)
• InChI Key： RPYVWUMGILXMTD-UHFFFAOYSA-N
• SMILES： IC1C(NC(N(C=1)C1C(C(COC(C(C)C)=O)O1)O)=O)=O

Computed Properties

• Exact Mass: 409.99748g/mol
• Monoisotopic Mass: 409.99748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: 2.2000 (rough estimate)
• Melting Point: 144.5°C
• Refractive Index: 1.7400 (estimate)